Cas no 210962-27-9 (4-(1H-Imidazol-2-yl)benzoic acid hydrochloride)

• Product Name: 4-(1H-Imidazol-2-yl)benzoic acid hydrochloride
• CAS No: 210962-27-9
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• MDL: MFCD09908832
• CID: 1090062
• PubChem ID: 68829715
• Update Time: 2025-05-20

4-(1H-Imidazol-2-yl)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1H-Imidazol-2-yl)benzoic acid hydrochloride
• Benzoic acid, 4-(1H-imidazol-2-yl)-, hydrochloride (1:1)
• DB-094374
• D94614
• 4-(1H-imidazol-2-yl)benzoic acid,hydrochloride
• SCHEMBL3895818
• CS-0157583
• 4-(1H-imidazol-2-yl)benzoic acid;hydrochloride
• BS-49909
• 4-(1H-Imidazol-2-yl)benzoicacidhydrochloride
• 4-(2-1H-imidazolyl)benzoic acid hydrochloride
• 4-(1H-Imidazol-2-yl)benzoic acid--hydrogen chloride (1/1)
• DTXSID20739123
• 210962-27-9
• A934770
• 4-(1H-Imidazol-2-yl)benzoic Acid HCl
• DMEBQUANGLKZAN-UHFFFAOYSA-N
• 4-(1H-IMIDAZOL-2-YL)-BENZOIC ACID HYDROCHLORIDE

• MDL： MFCD09908832
• Inchi： 1S/C10H8N2O2.ClH/c13-10(14)8-3-1-7(2-4-8)9-11-5-6-12-9;/h1-6H,(H,11,12)(H,13,14);1H
• InChI Key： DMEBQUANGLKZAN-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC(=CC=1)C1=NC=CN1)=O

Computed Properties

• Exact Mass: 224.0352552g/mol
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Additional information on 4-(1H-Imidazol-2-yl)benzoic acid hydrochloride

Introduction to 4-(1H-Imidazol-2-yl)benzoic acid hydrochloride (CAS No. 210962-27-9)

4-(1H-Imidazol-2-yl)benzoic acid hydrochloride, identified by its Chemical Abstracts Service (CAS) number 210962-27-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 4-(1H-Imidazol-2-yl)benzoic acid hydrochloride consists of a benzoic acid core linked to an imidazole ring at the 4-position. This unique arrangement confers distinct chemical and biological properties, positioning it as a versatile scaffold for drug discovery. The benzoic acid moiety is well-documented for its role in modulating various biological pathways, while the imidazole ring is frequently incorporated into medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors.

In recent years, 4-(1H-Imidazol-2-yl)benzoic acid hydrochloride has been extensively studied for its potential applications in multiple therapeutic areas. One of the most promising avenues has been its investigation as a precursor in the development of novel anticancer agents. Research has demonstrated that imidazole-based compounds can exhibit inhibitory effects on key enzymes involved in tumor growth and progression. Specifically, studies have highlighted the compound's ability to interfere with metabolic pathways that are often dysregulated in cancer cells, such as the polyamine pathway. This has opened up new possibilities for developing targeted therapies that leverage the unique properties of 4-(1H-Imidazol-2-yl)benzoic acid hydrochloride.

Additionally, the compound has shown promise in the realm of immunomodulation. Emerging research suggests that 4-(1H-Imidazol-2-yl)benzoic acid hydrochloride can modulate immune responses by interacting with specific receptors on immune cells. This capability makes it a candidate for developing treatments against autoimmune diseases and infections. The precise mechanisms by which this interaction occurs are still under investigation, but preliminary findings indicate that the compound may enhance or suppress certain immune functions depending on the context.

The pharmaceutical industry has also explored 4-(1H-Imidazol-2-yl)benzoic acid hydrochloride as a building block for more complex drug candidates. Its structural features allow for modifications at multiple positions, enabling chemists to tailor its properties for specific biological targets. For instance, derivatization of the imidazole ring or the benzoic acid moiety can lead to compounds with enhanced potency, selectivity, or pharmacokinetic profiles. Such flexibility underscores the compound's significance as a tool in medicinal chemistry.

From a synthetic chemistry perspective, 4-(1H-Imidazol-2-yl)benzoic acid hydrochloride serves as an important intermediate in multi-step organic syntheses. The availability of this compound simplifies the process of generating related molecules, reducing both time and cost associated with drug development. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce further functional groups onto its structure, expanding its utility in synthetic applications.

The solubility and stability provided by the hydrochloride salt form of 4-(1H-Imidazol-2-yl)benzoic acid hydrochloride make it particularly useful for both laboratory research and potential clinical applications. High solubility ensures efficient dissolution in solvents used for formulation development, while stability enhances shelf life and storage conditions. These attributes are critical factors when evaluating a compound's suitability for further development into a drug product.

In conclusion, 4-(1H-Imidazol-2-yl)benzoic acid hydrochloride (CAS No. 210962-27-9) represents a significant advancement in pharmaceutical research due to its unique structural features and diverse biological activities. Its potential applications in oncology, immunology, and drug synthesis highlight its importance as a versatile chemical entity. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly pivotal role in the development of innovative treatments.